Cas no 874126-75-7 (N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide)

• Product Name: N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide
• CAS No: 874126-75-7
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5421133
• Update Time: 2025-11-02

N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methoxyphenoxy)propanamide
• N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide

• Inchi： 1S/C18H16ClN3O4/c1-11(25-15-6-4-3-5-14(15)24-2)18(23)20-17-16(21-26-22-17)12-7-9-13(19)10-8-12/h3-11H,1-2H3,(H,20,22,23)
• InChI Key： NNXIKCXLQMCWOR-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=C(Cl)C=C2)=NON=1)(=O)C(OC1=CC=CC=C1OC)C

Additional information on N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide

N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide (CAS No. 874126-75-7): A Comprehensive Overview

The compound N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide (CAS No. 874126-75-7) represents an intriguing molecular structure that has garnered significant attention in pharmaceutical research and specialty chemical applications. This 1,2,5-oxadiazole derivative, characterized by its unique combination of chlorophenyl and methoxyphenoxy moieties, demonstrates remarkable potential in various scientific domains.

Recent trends in medicinal chemistry have shown growing interest in heterocyclic compounds like N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide, particularly due to their structural versatility and biological activity profiles. The presence of both chlorophenyl and methoxyphenoxy groups in this molecule contributes to its unique physicochemical properties, making it a subject of ongoing research in drug discovery programs.

The molecular structure of CAS 874126-75-7 features several pharmacologically important elements: the 1,2,5-oxadiazole ring system (also known as furazan), known for its metabolic stability; the 4-chlorophenyl group, which often enhances binding affinity; and the 2-methoxyphenoxy side chain that can influence solubility and membrane permeability. This combination makes N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide particularly interesting for structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide typically involves multi-step organic synthesis procedures. Researchers have developed various synthetic routes to access this compound, with yields and purity being critical factors for pharmaceutical applications. The CAS 874126-75-7 material available in the market generally meets high purity standards (>98%) required for research purposes.

Recent publications have explored the potential biological activities of 1,2,5-oxadiazole derivatives similar to N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide. While specific data on this exact compound may be limited in public literature, structural analogs have shown promising results in various screening assays. The scientific community continues to investigate such compounds for their potential applications in addressing current healthcare challenges.

The physicochemical properties of N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide (CAS 874126-75-7) contribute significantly to its research utility. These include moderate solubility in common organic solvents, stability under standard laboratory conditions, and characteristic spectral properties that facilitate identification and quality control. Researchers value these attributes when designing experiments and developing analytical methods.

In the context of current pharmaceutical trends, molecules containing both chlorophenyl and methoxyphenoxy groups like CAS 874126-75-7 are being investigated for their potential in targeted therapies. The growing demand for precision medicine approaches has increased interest in such specialized chemical entities that can be tailored for specific biological targets.

Quality control of N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide involves rigorous analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. Suppliers typically provide comprehensive certificates of analysis for CAS 874126-75-7, ensuring researchers receive material that meets their exact specifications for purity and identity.

The commercial availability of N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide has expanded in recent years, reflecting growing research interest. Current market analysis shows steady demand for this 1,2,5-oxadiazole derivative, with applications ranging from medicinal chemistry research to materials science investigations. Suppliers typically offer this compound in quantities ranging from milligrams to kilograms, accommodating various research needs.

Storage and handling recommendations for CAS 874126-75-7 follow standard laboratory protocols for organic compounds. The material is generally stable at room temperature when protected from moisture and light, with recommended storage in airtight containers under inert atmosphere for long-term preservation. These practical considerations are important for researchers working with this specialty chemical.

Future research directions for N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide may include exploration of its potential in emerging therapeutic areas, detailed pharmacokinetic studies, and investigation of structure-activity relationships. The compound's modular structure offers opportunities for chemical modification, making it a valuable scaffold for medicinal chemistry programs.

From an intellectual property perspective, CAS 874126-75-7 and related compounds have been the subject of various patent applications, particularly in pharmaceutical compositions. Researchers should conduct thorough patent searches when considering commercial applications of this 1,2,5-oxadiazole derivative to ensure freedom to operate.

Analytical reference standards of N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide are increasingly available, facilitating accurate quantification in complex matrices. This development supports the growing applications of CAS 874126-75-7 in analytical method development and validation studies across multiple scientific disciplines.

In conclusion, N-4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl-2-(2-methoxyphenoxy)propanamide (CAS No. 874126-75-7) represents a sophisticated chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, including the chlorophenyl and methoxyphenoxy components combined with the 1,2,5-oxadiazole core, make it a valuable compound for addressing current challenges in drug discovery and materials science. As research continues to uncover new applications for such specialized molecules, the scientific importance of this compound is likely to grow in coming years.